1-(4-((3-((Furan-2-ylmethyl)sulfonyl)pyrrolidin-1-yl)sulfonyl)phenyl)ethanone

• IUPAC Name: 1-[4-[3-(furan-2-ylmethylsulfonyl)pyrrolidin-1-yl]sulfonylphenyl]ethanone
• InChI: InChI=1S/C17H19NO6S2/c1-13(19)14-4-6-16(7-5-14)26(22,23)18-9-8-17(11-18)25(20,21)12-15-3-2-10-24-15/h2-7,10,17H,8-9,11-12H2,1H3
• InChI Key: XMBAGMXBUSCZLY-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)S(=O)(=O)N2CCC(C2)S(=O)(=O)CC3=CC=CO3
• Molecular Formula: C17H19NO6S2
• Molecular Weight: 397.5 g/mol

Description

1-(4-((3-((Furan-2-ylmethyl)sulfonyl)pyrrolidin-1-yl)sulfonyl)phenyl)ethanone is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine.

Scientific Research Applications

Synthesis Approaches

• Researchers have developed various methods to synthesize 2-substituted 3-furfurals and pyrroles, highlighting the importance of these compounds in natural products, pharmaceutical agents, and materials. Innovative methods include the addition/oxidative rearrangement of 3-furfurals and 3-furyl imines, offering new approaches to substituted furans and pyrroles (Kelly, Kerrigan, & Walsh, 2008).
• A metal-free synthesis method in aqueous medium using surfactants presents an efficient way to synthesize polysubstituted pyrrole derivatives, demonstrating the adaptability of synthesis processes to greener chemistry principles (Kumar, Rāmānand, & Tadigoppula, 2017).

Functional Group Transformations

• The study on oxidative annulation without the need for transition metals and oxidants for creating polyheterocyclic ethanones from furan derivatives indicates the potential for developing complex molecules with significant biological activity (Zhang et al., 2017).

Biological Activity and Applications

• Research on the thermal formation of Maillard-type volatile compounds from glutathione and glucose reaction indicates the chemical diversity and potential application of furan derivatives in understanding food chemistry and potential health implications (Tai & Ho, 1998).
• The design and synthesis of novel hydrazide, 1,2-dihydropyridine, chromene derivatives carrying biologically active sulfone moieties highlight the exploration of these compounds for anticancer activity, showcasing the medicinal chemistry applications of such structures (Bashandy et al., 2011).